Cas no 136656-49-0 (3 4-DI-O-ACETYL-6-O-(TERT-BUTYLDIMETHYL&)

• Product Name: 3 4-DI-O-ACETYL-6-O-(TERT-BUTYLDIMETHYL&
• CAS No: 136656-49-0
• MF: C₁₆H₂₈O₆Si
• MW: 344.475426673889
• CID: 901296
• Update Time: 2026-04-29

3 4-DI-O-ACETYL-6-O-(TERT-BUTYLDIMETHYL& Chemical and Physical Properties

Names and Identifiers

• [(2R,3R,4R)-3-acetyloxy-2-[[tert-butyl(dimethyl)silyl]oxymethyl]-3,4-dihydro-2H-pyran-4-yl] acetate
• 3,4-di-O-acetyl-2,6-anhydro-1-O-[tert-butyl(dimethyl)silyl]-5-deoxy-D-arabino-hex-5-enitol
• 3,4-Di-O-acetyl-6-O-(tert-butyldimethylsilyl)-D-galactal
• 3 4-DI-O-ACETYL-6-O-(TERT-BUTYLDIMETHYL&

• MDL： MFCD01863632
• Inchi： InChI=1S/C16H28O6Si/c1-11(17)21-13-8-9-19-14(15(13)22-12(2)18)10-20-23(6,7)16(3,4)5/h8-9,13-15H,10H2,1-7H3/t13-,14-,15-/m1/s1
• InChI Key： HSYXDFIWVSUKFT-RBSFLKMASA-N
• SMILES： CC(=O)O[C@@H]1C=CO[C@H](CO[Si](C)(C)C(C)(C)C)[C@@H]1OC(=O)C

Computed Properties

• Exact Mass: 344.16554
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Boiling Point: 278 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.458(lit.)
• PSA: 71.06

3 4-DI-O-ACETYL-6-O-(TERT-BUTYLDIMETHYL& Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on 3 4-DI-O-ACETYL-6-O-(TERT-BUTYLDIMETHYL&

Comprehensive Overview of 3,4-DI-O-ACETYL-6-O-(TERT-BUTYLDIMETHYLSILYL)-D-GLUCAL (CAS No. 136656-49-0)

In the realm of carbohydrate chemistry and pharmaceutical intermediates, 3,4-DI-O-ACETYL-6-O-(TERT-BUTYLDIMETHYLSILYL)-D-GLUCAL (CAS No. 136656-49-0) stands out as a critical compound for synthetic applications. This derivative of D-glucal is widely recognized for its role in glycosylation reactions, enabling the construction of complex oligosaccharides and glycoconjugates. Researchers and industry professionals frequently search for terms like "synthetic applications of 3,4-DI-O-ACETYL-6-O-TBDMS-D-GLUCAL" or "CAS 136656-49-0 in drug development," highlighting its significance in modern organic synthesis.

The compound's unique structure, featuring acetyl and tert-butyldimethylsilyl (TBDMS) protecting groups, offers exceptional versatility in selective deprotection strategies. This property makes it invaluable for designing glycosidase inhibitors or antiviral agents, aligning with current trends in targeting carbohydrate-active enzymes. Recent publications have explored its utility in click chemistry and bioconjugation, addressing the growing demand for modular synthetic approaches in biopharmaceuticals.

From a technical perspective, 3,4-DI-O-ACETYL-6-O-TBDMS-D-GLUCAL exhibits remarkable stability under various reaction conditions while maintaining high reactivity at the anomeric center. This dual characteristic answers frequent queries about "stable glucal derivatives for prolonged storage" and "reactive intermediates for glycosylation." Analytical techniques like NMR spectroscopy and mass spectrometry confirm its structural integrity, with the TBDMS group providing distinctive spectroscopic signatures for quality verification.

Environmental and regulatory considerations have become increasingly prominent in chemical research. The compound's non-volatile nature and compatibility with green solvents respond to searches about "sustainable carbohydrate chemistry." Moreover, its application in continuous flow systems demonstrates how traditional intermediates adapt to modern process intensification methodologies, reducing waste generation while improving yield – a key concern in pharmaceutical manufacturing.

Looking toward future applications, 136656-49-0 shows promise in glycodiversification strategies for drug discovery. Its ability to serve as a precursor for C-glycosides addresses the pharmaceutical industry's need for metabolically stable glycosidic linkages. This aligns with trending searches for "next-generation glycosylation technologies" and "improved glycoside bioavailability." The compound's structural features may contribute to developing carbohydrate-based vaccines or targeted drug delivery systems, particularly in oncology and infectious disease research.

For synthetic chemists, understanding the stereoelectronic effects of the 3,4-diacetyl-6-O-TBDMS configuration remains crucial. Computational chemistry studies have correlated its conformational preferences with observed glycosylation selectivities, answering technical questions about "predicting glucal derivative reactivity." These insights facilitate rational design of synthetic routes, reducing empirical optimization time in complex oligosaccharide synthesis.

In analytical applications, the compound serves as a valuable chromatographic standard for method development in carbohydrate analysis. Laboratories frequently search for "HPLC standards for protected sugars" or "GC-MS references for silylated carbohydrates," where this compound's well-defined properties prove advantageous. Its UV transparency and compatibility with various detection methods make it particularly useful for LC-MS method validation in quality control settings.

The commercial availability of CAS 136656-49-0 from specialized suppliers meets the needs of both academic and industrial researchers. Procurement-related searches such as "high-purity 3,4-DI-O-ACETYL-6-O-TBDMS-D-GLUCAL suppliers" reflect the compound's established position in the research chemical market. Proper storage recommendations (typically under inert atmosphere at low temperatures) ensure long-term stability, addressing practical concerns about "handling sensitive carbohydrate derivatives."

Emerging research directions include exploring this compound's potential in material science applications, particularly in designing carbohydrate-based polymers with tailored properties. The TBDMS group offers opportunities for post-polymerization modifications, responding to growing interest in "functional biomaterials from renewable resources." Such applications demonstrate how traditional synthetic intermediates find new relevance in cutting-edge interdisciplinary research.

In conclusion, 3,4-DI-O-ACETYL-6-O-(TERT-BUTYLDIMETHYLSILYL)-D-GLUCAL represents a versatile tool in synthetic chemistry with expanding applications across multiple scientific disciplines. Its well-characterized properties, combined with ongoing methodological innovations, ensure its continued importance in both fundamental research and applied pharmaceutical development. The compound exemplifies how strategic protection group chemistry enables precise molecular construction, meeting the evolving demands of modern chemical synthesis and biotechnology.